Cas no 1598063-20-7 (3-Butyn-1-one, 1-(3-pyrrolidinyl)-)

3-Butyn-1-one, 1-(3-pyrrolidinyl)- structure
1598063-20-7 structure
Product Name:3-Butyn-1-one, 1-(3-pyrrolidinyl)-
CAS No:1598063-20-7
MF:C8H11NO
MW:137.179042100906
CID:5291363
Update Time:2025-11-01

3-Butyn-1-one, 1-(3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Butyn-1-one, 1-(3-pyrrolidinyl)-
    • Inchi: 1S/C8H11NO/c1-2-3-8(10)7-4-5-9-6-7/h1,7,9H,3-6H2
    • InChI Key: HDGKGHDBLSNHRR-UHFFFAOYSA-N
    • SMILES: C(C1CCNC1)(=O)CC#C

3-Butyn-1-one, 1-(3-pyrrolidinyl)- Pricemore >>

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Additional information on 3-Butyn-1-one, 1-(3-pyrrolidinyl)-

Introduction to 3-Butyn-1-one, 1-(3-pyrrolidinyl) (CAS No. 1598063-20-7)

3-Butyn-1-one, 1-(3-pyrrolidinyl), also known by its CAS number 1598063-20-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinyl ketones and is characterized by its unique chemical structure, which includes a pyrrolidine ring and a butynone moiety. The combination of these functional groups imparts distinct properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-Butyn-1-one, 1-(3-pyrrolidinyl) can be represented as C8H13N1O. The presence of the pyrrolidine ring provides the compound with a cyclic amine functionality, which is known to enhance its biological activity and pharmacological properties. The butynone group, on the other hand, introduces a triple bond that can participate in various chemical reactions, making the compound versatile for synthetic transformations.

In recent years, 3-Butyn-1-one, 1-(3-pyrrolidinyl) has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a building block in the synthesis of more complex molecules with specific biological activities. For instance, researchers have explored its use in the development of inhibitors for various enzymes and receptors, such as proteases and G protein-coupled receptors (GPCRs). These inhibitors have shown promise in treating a range of diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 3-Butyn-1-one, 1-(3-pyrrolidinyl) as a key intermediate in the synthesis of potent inhibitors for matrix metalloproteinases (MMPs). MMPs are enzymes involved in the degradation of extracellular matrix proteins and play a crucial role in processes such as tissue remodeling and tumor invasion. The inhibitors derived from this compound demonstrated high selectivity and efficacy in inhibiting MMP activity, suggesting potential applications in cancer therapy.

Beyond its use as an intermediate in drug synthesis, 3-Butyn-1-one, 1-(3-pyrrolidinyl) has also been investigated for its direct biological effects. Studies have shown that this compound exhibits moderate to strong binding affinity to certain GPCRs, which are important targets for drug discovery. For example, it has been found to interact with serotonin receptors (5-HT receptors), which are implicated in mood disorders such as depression and anxiety. This interaction could potentially lead to the development of new treatments for these conditions.

The pharmacokinetic properties of 3-Butyn-1-one, 1-(3-pyrrolidinyl) have also been evaluated to assess its suitability as a therapeutic agent. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site within the body and exert its intended biological effects without causing significant side effects.

In addition to its therapeutic potential, 3-Butyn-1-one, 1-(3-pyrrolidinyl) has found applications in other areas of research. For instance, it has been used as a model compound to study the mechanisms of chemical reactions involving triple bonds. The unique reactivity of the butynone group makes it an excellent substrate for exploring new synthetic methodologies and reaction conditions. This research not only advances our understanding of fundamental chemical processes but also contributes to the development of more efficient and sustainable synthetic routes.

The safety profile of 3-Butyn-1-one, 1-(3-pyrrolidinyl) has also been extensively evaluated. Toxicological studies have shown that it is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 3-Butyn-1-one, 1-(3-pyrrolidinyl) (CAS No. 1598063-20-7) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.

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